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Compound of Interest

Compound Name: LASSBIio0-1135

Cat. No.: B10816846

Essential Safety and Handling Guide for
LASSBi0-1135

For Researchers, Scientists, and Drug Development Professionals: A Procedural Guide to the
Safe Handling, Operation, and Disposal of LASSBio-1135.

This guide provides critical safety and logistical information for the handling of LASSBio-1135,
a potent TRPV1 antagonist and anti-inflammatory compound. Adherence to these procedures
is essential to ensure a safe laboratory environment and the integrity of your research.

Personal Protective Equipment (PPE)

When handling LASSBIi0-1135, particularly in its powdered form, the following personal
protective equipment is mandatory to prevent skin and respiratory exposure.
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PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves.

Eye Protection

Safety glasses with side

shields or goggles

ANSI Z87.1 certified.

Body Protection

Laboratory coat

Fully buttoned.

Respiratory Protection

Fume hood or ventilated

enclosure

Required when handling the

powdered form.

Quantitative Data Summary

The following table summarizes key quantitative data for LASSBi0-1135, crucial for

experimental planning and execution.

Property

Value

Source

Molecular Weight

286.33 g/mol

MedKoo Biosciences

Solubility in DMSO

> 2.87 mg/mL (10.02 mM)

TargetMol

IC50 (TRPV1 antagonism)

580 nM

PLOS One[1]

IC50 (TNF-a release inhibition)

546 nM

PLOS One[1]

Storage (Powder)

-20°C (long term)

MedKoo Biosciences

Storage (In Solvent)

-80°C

MedChemExpress

Experimental Protocol: Preparation for Oral

Administration in Animal Studies

This section details the methodology for preparing LASSBIi0-1135 for oral administration in

research animals, based on established protocols.[1][2]

Objective: To prepare a homogenous suspension of LASSBIi0-1135 for oral gavage.

Materials:
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e LASSBIi0-1135 powder

e Vehicle: 5% gum arabic in saline
e Saline (0.9% NaCl)

e Mortar and pestle or homogenizer
o Vortex mixer

o Calibrated oral gavage needles

Procedure:

Calculate the required amount of LASSBIi0-1135 based on the desired dosage (e.g., 10
pumol/kg or 100 umol/kg) and the weight of the animal.

e Weigh the calculated amount of LASSBi0-1135 powder in a fume hood.
e Prepare the 5% gum arabic vehicle by dissolving gum arabic in saline.

o Create a suspension by gradually adding the LASSBi0-1135 powder to the vehicle while
triturating with a mortar and pestle or using a homogenizer to ensure a fine, uniform

suspension.
o Vortex the suspension thoroughly before each administration to ensure homogeneity.

o Administer the suspension orally to the animal using a calibrated gavage needle at the
specified volume (e.g., 0.1 mL per 20 g of body weight).[1][2]

Operational and Disposal Plan

The following diagram outlines the essential step-by-step workflow for the safe handling and
disposal of LASSBi0-1135.
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Fig. 1. Operational workflow for handling LASSBio-1135.

Disposal Plan:

o Solid Waste: All solid waste contaminated with LASSBIi0-1135, including gloves, absorbent
paper, and empty containers, must be disposed of as solid chemical waste.[3] These items
should be placed in a designated, labeled hazardous waste container.[3]

e Liquid Waste: Unused LASSBI0-1135 suspensions should be collected in a designated,
labeled liquid chemical waste container. Do not dispose of down the drain.

» Decontamination: All surfaces and equipment should be thoroughly decontaminated after
handling.

o Waste Pickup: Follow your institution's guidelines for the collection and disposal of chemical
waste.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling LASSBIo-
1135]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10816846#personal-protective-equipment-for-
handling-lassbio-1135]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0099510
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0099510
https://pmc.ncbi.nlm.nih.gov/articles/PMC4062389/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4062389/
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://ehs.princeton.edu/laboratory-research/chemical-safety/chemical-waste/chemical-waste-solids
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b10816846#personal-protective-equipment-for-handling-lassbio-1135
https://www.benchchem.com/product/b10816846#personal-protective-equipment-for-handling-lassbio-1135
https://www.benchchem.com/product/b10816846#personal-protective-equipment-for-handling-lassbio-1135
https://www.benchchem.com/product/b10816846#personal-protective-equipment-for-handling-lassbio-1135
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10816846?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10816846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

